2,2'-Biphenol
Cat. No. B158249
Key on ui cas rn:
1806-29-7
M. Wt: 186.21 g/mol
InChI Key: IMHDGJOMLMDPJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04490564
Procedure details
A 600 ml autoclave was charged with 400 ml of 1N NaOH (0.4 mole), 11.5 g (37 mmole) 4,4'-dibromobiphenyl and 64 mg (0.256 mmole) CuSO4.5H2O as 4 ml of 0.064M solution in H2O. The autoclave was pressure checked with N2 to 1100 psi, vented, flushed with air and resealed. The autoclave was heated to 300° C. at an autogenic pressure of 1168 psi. These conditions were maintained for two hours. After cooling and venting the aqueous reaction product was filtered to remove a grey solid which probably contained catalyst and unreacted starting material. This filter was then removed to a second filter flask. Any starting material remaining was recovered by washing with acetone and stripping the solvent on a rotary evaporator. The filtered aqueous product solution was acidified (pH2) with 25% sulfuric acid. The precipitated crude biphenol (4,4'-dihydroxybiphenyl) was filtered and washed with water (50 ml).
[Compound]
Name
CuSO4.5H2O
Quantity
64 mg
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[OH-:1].[Na+].Br[C:4]1[CH:9]=[CH:8][C:7]([C:10]2[CH:15]=[CH:14][C:13](Br)=[CH:12][CH:11]=2)=[CH:6][CH:5]=1.N#N.[OH2:19]>>[C:8]1([OH:19])[C:7]([C:10]2[C:15]([OH:1])=[CH:14][CH:13]=[CH:12][CH:11]=2)=[CH:6][CH:5]=[CH:4][CH:9]=1 |f:0.1|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
400 mL
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
|
Name
|
|
|
Quantity
|
11.5 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC1=CC=C(C=C1)C1=CC=C(C=C1)Br
|
[Compound]
|
Name
|
CuSO4.5H2O
|
|
Quantity
|
64 mg
|
|
Type
|
reactant
|
|
Smiles
|
|
[Compound]
|
Name
|
solution
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N#N
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
300 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
flushed with air
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
These conditions were maintained for two hours
|
|
Duration
|
2 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
After cooling
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
was filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove a grey solid which probably contained catalyst
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
This filter was then removed to a second filter flask
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Any starting material remaining was recovered
|
WASH
|
Type
|
WASH
|
|
Details
|
by washing with acetone
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
on a rotary evaporator
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The precipitated crude biphenol (4,4'-dihydroxybiphenyl)
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
was filtered
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with water (50 ml)
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
C=1(C(=CC=CC1)C=1C(=CC=CC1)O)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
